![molecular formula C11H11N3O B7509754 N-methyl-3-phenylimidazole-4-carboxamide](/img/structure/B7509754.png)
N-methyl-3-phenylimidazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-3-phenylimidazole-4-carboxamide (known as '4-Me-MPHI') is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. It belongs to the imidazole class of compounds and has a molecular formula of C11H11N3O.
Mechanism of Action
The exact mechanism of action of 4-Me-MPHI is not fully understood. However, it has been found to modulate various signaling pathways involved in inflammation, oxidative stress, and cell proliferation. It has also been found to inhibit the activity of certain enzymes involved in the progression of cancer and neurodegenerative diseases.
Biochemical and physiological effects:
Studies have shown that 4-Me-MPHI can reduce inflammation and oxidative stress in various cell types. It has also been found to improve glucose metabolism and insulin sensitivity in animal models of diabetes. Additionally, it has been shown to have neuroprotective effects in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 4-Me-MPHI in lab experiments is its high purity and stability. It is also relatively easy to synthesize in large quantities. However, one limitation is that it is not widely available commercially and must be synthesized in-house. Additionally, more studies are needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 4-Me-MPHI. One area of interest is its potential as a treatment for cancer. More studies are needed to determine its efficacy and safety in treating various types of cancer. Another area of interest is its potential as a treatment for neurodegenerative diseases. Studies have shown promising results in animal models of Alzheimer's disease, but more research is needed to determine its potential in humans. Finally, more studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 4-Me-MPHI involves the reaction of N-methylimidazole-4-carboxamide with phenylboronic acid in the presence of a palladium catalyst. This method has been reported in several research papers and has been found to be efficient in producing high yields of the compound.
Scientific Research Applications
4-Me-MPHI has been studied for its potential as a therapeutic agent in the treatment of various diseases. It has been found to have anti-inflammatory, antioxidant, and neuroprotective properties. It has also been studied for its potential as a treatment for cancer, diabetes, and Alzheimer's disease.
Properties
IUPAC Name |
N-methyl-3-phenylimidazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O/c1-12-11(15)10-7-13-8-14(10)9-5-3-2-4-6-9/h2-8H,1H3,(H,12,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLCGTWWYHRHKJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CN=CN1C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.